Cas no 2172266-95-2 (6-(2-methylpent-4-yn-2-yl)aminopyridine-3-carboxylic acid)

• Product Name: 6-(2-methylpent-4-yn-2-yl)aminopyridine-3-carboxylic acid
• CAS No: 2172266-95-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6138781
• PubChem ID: 165720589
• Update Time: 2025-06-11

6-(2-methylpent-4-yn-2-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpent-4-yn-2-yl)aminopyridine-3-carboxylic acid
• 6-[(2-methylpent-4-yn-2-yl)amino]pyridine-3-carboxylic acid
• EN300-1450028
• 2172266-95-2

• Inchi： 1S/C12H14N2O2/c1-4-7-12(2,3)14-10-6-5-9(8-13-10)11(15)16/h1,5-6,8H,7H2,2-3H3,(H,13,14)(H,15,16)
• InChI Key： AORVZXAWEGAVSC-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)NC(C)(C)CC#C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-(2-methylpent-4-yn-2-yl)aminopyridine-3-carboxylic acid

Research Brief on 6-(2-methylpent-4-yn-2-yl)aminopyridine-3-carboxylic acid (CAS: 2172266-95-2)

The compound 6-(2-methylpent-4-yn-2-yl)aminopyridine-3-carboxylic acid (CAS: 2172266-95-2) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The presence of both a pyridine carboxylic acid moiety and an alkyne-functionalized side chain provides versatile opportunities for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its potential as a building block for more complex pharmacophores. The alkyne group in particular offers a handle for click chemistry applications, enabling efficient conjugation with various biomolecules or fluorophores for target identification and validation. Researchers have successfully employed this strategy in the development of novel probes for studying enzyme kinetics and protein-ligand interactions.

In pharmacological investigations, preliminary data suggest that 6-(2-methylpent-4-yn-2-yl)aminopyridine-3-carboxylic acid may exhibit interesting biological activities. Structure-activity relationship (SAR) studies have been conducted to explore modifications at different positions of the molecule, with the aim of optimizing its physicochemical properties and target affinity. Computational modeling approaches have been particularly valuable in predicting the compound's binding modes with potential biological targets.

The stability and solubility profile of this compound have been systematically evaluated under various physiological conditions. These studies have provided crucial insights into its potential as a drug candidate, with particular attention paid to its pharmacokinetic properties. Recent formulation development efforts have focused on improving its bioavailability through various delivery strategies.

Ongoing research is exploring the therapeutic potential of derivatives based on this scaffold in various disease areas, including inflammatory disorders and certain cancers. The compound's mechanism of action appears to involve modulation of specific signaling pathways, though detailed target identification studies are still underway. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into potential clinical applications.

From a chemical biology perspective, this molecule has proven valuable as a tool compound for studying fundamental biological processes. Its fluorescent derivatives have enabled real-time monitoring of cellular processes, while biotinylated versions have facilitated target identification through affinity purification approaches. These applications underscore the compound's versatility beyond its potential therapeutic uses.

As research progresses, the scientific community anticipates more detailed reports on the safety profile and efficacy of this compound and its derivatives. The coming years are likely to see increased patent activity surrounding this chemical scaffold, as its potential applications become more clearly defined. Current challenges include optimizing synthetic routes for large-scale production and further characterizing its metabolic fate in biological systems.